Cas no 1860011-38-6 (5-(4-Nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(4-Nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1860011-38-6
• MF: C₇H₃N₃O₅S
• MW: 241.180819749832
• CID: 6361707
• PubChem ID: 165475016
• Update Time: 2025-10-21

5-(4-Nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 1860011-38-6
• EN300-1120168
• 5-(4-Nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C7H3N3O5S/c11-7(12)5-8-6(15-9-5)4-1-3(2-16-4)10(13)14/h1-2H,(H,11,12)
• InChI Key： XKVNTVYPJPANAW-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C1=NC(C(=O)O)=NO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.97934138g/mol
• Monoisotopic Mass: 240.97934138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 150Ų

Additional information on 5-(4-Nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(4-Nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1860011-38-6)

5-(4-Nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1860011-38-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive chemical structure, which includes a nitrothiophene moiety and an oxadiazole carboxylic acid group. These structural features contribute to its potential applications in various biological and therapeutic contexts.

The chemical structure of 5-(4-Nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid is particularly noteworthy. The nitrothiophene moiety is known for its electron-withdrawing properties and can influence the compound's reactivity and stability. The oxadiazole carboxylic acid group, on the other hand, provides additional functional groups that can be modified for various synthetic purposes. This combination of functional groups makes the compound a valuable starting material for the synthesis of more complex molecules with potential biological activities.

Recent studies have explored the biological activities of 5-(4-Nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

Additionally, 5-(4-Nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid has been investigated for its antimicrobial properties. Research has demonstrated that this compound exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve the disruption of bacterial cell membranes, leading to cell death. This finding opens up possibilities for the development of new antimicrobial agents to combat drug-resistant bacteria.

In the realm of cancer research, 5-(4-Nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid has shown promise as a potential anticancer agent. Studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. The selective toxicity towards cancer cells while sparing normal cells makes it an attractive candidate for further development in oncology.

The synthetic accessibility of 5-(4-Nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid is another factor contributing to its significance in medicinal chemistry. Various synthetic routes have been developed to prepare this compound efficiently and in high yields. These methods often involve multi-step processes that allow for the introduction of different substituents at various positions on the molecule, thereby expanding its chemical diversity and potential applications.

In terms of safety and toxicity, preliminary studies have indicated that 5-(4-Nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, further in vivo studies are necessary to fully evaluate its safety profile and potential side effects. These studies will be crucial for advancing the compound from preclinical to clinical stages.

The future prospects for 5-(4-Nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and to explore its potential in combination therapies with other drugs. Additionally, efforts are being made to develop more efficient and scalable synthetic methods to meet the increasing demand for this compound in both academic and industrial settings.

In conclusion, 5-(4-Nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1860011-38-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable target for further investigation and development.